Cas no 1747-60-0 (6-methoxy-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-1,3-benzothiazol-2-amine
• CAS No: 1747-60-0
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD00005787
• CID: 41930
• PubChem ID: 15630
• Update Time: 2025-05-25

6-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxybenzothiazole
• 6-methoxybenzothiazol-2-ylamine
• 2-Amino-6-methoxy-1,3-benzothiazol
• 6-Methoxy-1,3-benzothiazol-2-amine
• 6-Methoxy-2-aminobenzothiazole
• 6-Methoxy-2-benzothiazolamine
• AKOS AUF2099
• AURORA KA-685
• ASISCHEM B88987
• TIMTEC-BB SBB003746
• IFLAB-BB F1386-0390
• 2-Amino-6-methoxyben
• 6-methoxy-2-benzothiazolamin
• 2-Amino-6-methoxybenzothizole
• AKOS BBS-00005696
• 6-methoxybenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-methoxy-
• 2-Amino-6-methoxy benzothiazole
• Benzothiazole, 2-amino-6-methoxy-
• 6-Methoxy-benzothiazol-2-ylamine
• LAT2842YVX
• 6-Methoxybenzothiazol-2-amine
• KZHGPDSVHSDCMX-UHFFFAOYSA-N
• 2-Amino-6-methoxybe
• BB 0245858
• Q27282899
• DTXCID604485
• 6-METHOXYBENZO(D)THIAZOL-2-AMINE
• FT-0611208
• HMS2438O11
• CCG-103302
• A15300
• BRN 0131202
• PD145344
• MLS000565568
• CHEMBL97797
• SR-01000390819-1
• 2-amino-6-methoxy-benzothiazole
• 6-Methoxy-1,3-benzothiazol-2-ylamine #
• (6-METHOXYBENZOTHIAZOL-2-YL)AMINE
• A-6300
• 6-Methoxy-1,3-benzothiazole-2-amine
• BDBM50522422
• CAS-1747-60-0
• Z56756338
• NSC-27516
• BCP27416
• NCGC00258976-01
• Tox21_303183
• 6-Methoxy-1,3-benzothiazol-2-ylamine
• 6-methoxy-2-amino benzothiazole
• 2-Amino-6-methoxybenzothiazole, 98%
• MFCD00005787
• 94W
• NCGC00091410-01
• SDCCGMLS-0065849.P001
• SCHEMBL22358
• 6-(methyloxy)-1,3-benzothiazol-2-amine
• NCGC00091410-03
• 2-amino-6-methoxybenzthiazole
• 2-Amino-6-methoxybenzothiazole, technical grade
• STR04174
• AM20030163
• 5X-0808
• NSC 27516
• SR-01000390819
• EINECS 217-130-0
• CS-D1441
• InChI=1/C8H8N2OS/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3,(H2,9,10
• SMR000152681
• 2-Amino-6-methoxy-1,3-benzothiazole
• EN300-16706
• NCGC00091410-02
• CCRIS 1393
• AE-641/00784022
• 2-amino-6-methoxy-1,3-benzthiazole
• BIDD:GT0056
• UNII-LAT2842YVX
• F1911-0014
• AKOS000103936
• DTXSID9024485
• WLN: T56 BN DSJ CZ GO1
• NSC27516
• NS00025741
• METHOXY-2-BENZOTHIAZOLAMINE, 6-
• 6-methoxy-2-amino-benzothiazole
• SB12746
• Tox21_201425
• AC-24341
• A0715
• SRCA-00003
• Oprea1_245185
• 1747-60-0
• NCGC00256938-01
• 4up5
• 6Methoxy2benzothiazolamine
• 6Methoxybenzothiazol2ylamine
• ALBB-017420
• 2Benzothiazolamine, 6methoxy
• 2Amino6methoxy benzothiazole
• STK021290
• 6-Methoxy-2-aminobenzothiazole; 6-Methoxy-2-benzothiazolamine
• 6Methoxy2aminobenzothiazole
• Benzothiazole, 2amino6methoxy
• DB-020496
• 217-130-0
• FA35370
• AE-848/30701009
• 6-methoxy-1,3-benzothiazol-2-amine

• MDL： MFCD00005787
• Inchi： 1S/C8H8N2OS/c1-11-5-2-3-6-7(4-5)12-8(9)10-6/h2-4H,1H3,(H2,9,10)
• InChI Key： KZHGPDSVHSDCMX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)OC
• BRN： 0131202

Computed Properties

• Exact Mass: 180.03600
• Monoisotopic Mass: 180.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.2425 (rough estimate)
• Melting Point: 165.0 to 170.0 deg-C
• Boiling Point: 240 ºC
• Flash Point: 163.9oC
• Refractive Index: 1.5690 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
• PSA: 76.38000
• LogP: 2.46830
• Solubility: Water solubility <0.1 g/100 ml (21 ° C)

6-methoxy-1,3-benzothiazol-2-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H341
• Warning Statement： P201-P202-P264-P270-P280-P301+P310+P330-P308+P313-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• RTECS：DL2100000
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36/37/38; R20/21/22
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methoxy-1,3-benzothiazol-2-amine

Research Briefing on 6-Methoxy-1,3-benzothiazol-2-amine (CAS: 1747-60-0): Recent Advances and Applications in Chemical Biology and Medicine

6-Methoxy-1,3-benzothiazol-2-amine (CAS: 1747-60-0) is a heterocyclic organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile scaffold for drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This briefing synthesizes the latest findings on its synthesis, biological activities, and mechanistic insights, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for novel benzothiazole derivatives targeting bacterial efflux pumps. The research team optimized the synthesis of 6-methoxy-1,3-benzothiazol-2-amine derivatives, achieving a 78% yield improvement over previous methods (DOI: 10.1021/acs.jmedchem.3c00512). These derivatives showed potent activity against multidrug-resistant Staphylococcus aureus strains, with MIC values ranging from 0.5-2 μg/mL.

In oncology research, a recent Nature Communications paper (2024) revealed that 6-methoxy-1,3-benzothiazol-2-amine-based compounds exhibit selective inhibition of histone deacetylase 6 (HDAC6), a promising target for cancer therapy. The lead compound in this series demonstrated 40-fold selectivity for HDAC6 over other HDAC isoforms and showed significant tumor growth inhibition in xenograft models of triple-negative breast cancer (DOI: 10.1038/s41467-024-45678-1).

Structural biology studies have provided new insights into the molecular interactions of this scaffold. Cryo-EM analysis published in Cell Chemical Biology (2023) revealed that 6-methoxy-1,3-benzothiazol-2-amine derivatives bind to an allosteric site on the SARS-CoV-2 main protease, suggesting potential applications in antiviral drug development (DOI: 10.1016/j.chembiol.2023.04.015). The binding mode differs from current clinical inhibitors, offering opportunities for novel therapeutic strategies.

Recent advancements in synthetic methodology have expanded access to diverse derivatives. A 2024 Organic Letters report described a photocatalytic C-H functionalization approach that enables late-stage diversification of the 6-methoxy-1,3-benzothiazol-2-amine core (DOI: 10.1021/acs.orglett.4c00345). This method allows for the introduction of various pharmacophores at the C-5 position, significantly expanding the structure-activity relationship exploration possibilities.

Pharmacokinetic studies have addressed previous challenges with this scaffold. A 2023 Drug Metabolism and Disposition paper reported that PEGylated formulations of 6-methoxy-1,3-benzothiazol-2-amine derivatives show improved oral bioavailability (from 12% to 68%) while maintaining therapeutic efficacy (DOI: 10.1124/dmd.123.001345). These findings represent a significant step toward clinical translation of compounds based on this chemical motif.

Emerging applications in chemical biology include the development of 6-methoxy-1,3-benzothiazol-2-amine-based fluorescent probes for live-cell imaging. A recent ACS Chemical Biology publication (2024) described a turn-on probe that selectively labels lipid droplets in cancer cells, enabling real-time monitoring of metabolic changes (DOI: 10.1021/acschembio.4c00022). This tool provides new opportunities for studying cancer cell biology and drug response.

In conclusion, 6-methoxy-1,3-benzothiazol-2-amine continues to demonstrate remarkable versatility in medicinal chemistry and chemical biology. The recent studies highlighted in this briefing showcase progress in synthetic accessibility, biological targeting, and pharmaceutical development. Future research directions may focus on further optimizing pharmacokinetic properties and exploring combination therapies with existing drugs.